5-Diethylaminopicolinic acid

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 5-(diethylamino)pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H14N2O2/c1-3-12(4-2)8-5-6-9(10(13)14)11-7-8/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key: IYWUOXAGZIGFKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CN=C(C=C1)C(=O)O

Description

5-Diethylaminopicolinic acid is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution containing 2.5 g of methyl 5-diethylaminopicolinate in 40 ml methanol is added 40 ml water and 1.04 g of a 50% solution of NaOH in water. The mixture is heated to reflux and allowed to cool to room temperature. This is repeated. The base is neutralized with concentrated HCl, and the solvents removed in vacuo. The residue is dried azeotropically with dioxane. The residue is then extracted into ethanol. Concentration of the ethanol gives 5-diethylaminopicolinic acid as a white crystalline solid, mp 145.5°-147.5° C.